Cas no 13389-42-9 (trans-2-Octene)

• Product Name: trans-2-Octene
• CAS No: 13389-42-9
• MF: C₈H₁₆
• MW: 112.212642669678
• MDL: MFCD00009532
• CID: 86922
• Update Time: 2025-11-07

trans-2-Octene Chemical and Physical Properties

Names and Identifiers

• trans-2-Octene
• Octene
• (2E)-2-Octene
• (E)-2-C8H16
• (E)-2-Octene
• (E)-Oct-2-ene
• Oct-2(E)-ene
• trans-2-Octene100µg
• trans-oct-2-ene
• 2-OCTENE
• 2-OCTYLENE
• β-trans-octene
• trans-2-Octene,98%

• MDL： MFCD00009532
• Inchi： 1S/C8H16/c1-3-5-7-8-6-4-2/h3,5H,4,6-8H2,1-2H3/b5-3+
• InChI Key： ILPBINAXDRFYPL-HWKANZROSA-N
• SMILES： C(CC)CC/C=C/C
• BRN： 1719497

Computed Properties

• Exact Mass: 114.13782
• Monoisotopic Mass: 112.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 53.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.718 g/mL at 25 °C(lit.)
• Melting Point: -89--86°C
• Boiling Point: 123 °C(lit.)
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Refractive Index: n20/D 1.413(lit.)
• PSA: 0
• LogP: 3.14280
• Vapor Pressure: 31 mmHg ( 37.7 °C)

trans-2-Octene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H304
• Warning Statement： P210-P301+P310-P331
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-65
• Safety Instruction： 16-62
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R10
• Safety Term：S16
• Packing Group：II
• HazardClass：3
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on trans-2-Octene

Properties and Applications of trans-2-Octene (CAS No. 13389-42-9)

trans-2-Octene, with the chemical formula C₈H₁₆, is a significant alkene derivative widely utilized in the chemical and pharmaceutical industries. This compound, identified by its CAS number 13389-42-9, is characterized by a linear structure with a double bond between the second and third carbon atoms, resulting in a trans configuration. Its unique molecular geometry and reactivity make it a valuable intermediate in organic synthesis, polymer production, and as a precursor in the development of fine chemicals.

The chemical structure of trans-2-octene contributes to its versatility, enabling it to participate in various reactions such as addition, polymerization, and oxidation. These reactions are pivotal in the synthesis of more complex molecules, including pharmaceuticals and industrial additives. The compound's stability under standard conditions further enhances its utility, making it suitable for large-scale industrial applications without significant degradation.

In recent years, research has highlighted the role of trans-2-octene in the development of novel materials and bio-based products. Its incorporation into polymers has led to advancements in creating more sustainable and biodegradable materials. These polymers exhibit improved mechanical properties while maintaining environmental friendliness, aligning with global efforts to reduce reliance on traditional petrochemical-based plastics.

The pharmaceutical industry has also explored the potential of trans-2-octene as a building block for active pharmaceutical ingredients (APIs). Its alkenic nature allows for selective functionalization, enabling chemists to design molecules with specific biological activities. For instance, derivatives of trans-2-octene have been investigated for their anti-inflammatory and antimicrobial properties. Preliminary studies suggest that certain modifications can enhance drug efficacy while minimizing side effects.

Moreover, the compound's role in fragrance and flavor chemistry cannot be overstated. The pleasant aroma profile of trans-2-octene makes it a popular choice in perfumery and food additives. Its ability to blend seamlessly with other scent compounds while adding a fresh, citrusy note has been leveraged to create appealing fragrances for consumer products. This application underscores the compound's broad utility beyond industrial and pharmaceutical uses.

The environmental impact of utilizing trans-2-octene has also been a focus of recent research. Efforts to produce this compound through bio-based routes have gained traction, reducing dependence on fossil fuels. Biocatalytic processes have been developed to convert renewable feedstocks into trans-2-octene, offering a greener alternative to traditional synthetic methods. Such innovations are critical in advancing sustainable chemistry practices.

From an industrial perspective, the demand for trans-2-octene continues to grow due to its role as an intermediate in producing surfactants, lubricants, and plasticizers. These applications are essential in various sectors, including automotive, textiles, and construction. The compound's compatibility with other chemicals makes it indispensable in formulating products that meet stringent quality standards.

Future research directions for trans-2-octene include exploring its potential in nanotechnology and advanced material science. The compound's ability to modify surface properties and enhance material performance has sparked interest in using it as a functional additive in nanocomposites. Such applications could revolutionize industries by providing materials with enhanced durability and functionality.

In conclusion, trans-2-octene (CAS No. 13389-42-9) is a multifaceted compound with extensive applications across multiple industries. Its unique chemical properties make it indispensable in organic synthesis, polymer production, pharmaceutical development, and flavor chemistry. As research progresses, the potential uses of this compound are likely to expand further, reinforcing its importance in modern chemistry.